Cas no 453565-55-4 (5-fluorobenzene-1,3-dicarbonitrile)

5-fluorobenzene-1,3-dicarbonitrile Properties

Names and Identifiers

• 5-Fluoroisophthalonitrile
• 3,5-Dicyanofluorobenzene
• 5-fluorobenzene-1,3-dicarbonitrile
• 5-Fluoro-1,3-benzenedicarbonitrile
• Imidazo[1,2-b]pyridazine-6-carboxaldehyde(9CI)
• 453565-55-4
• 5-Fluoro-isophthalonitrile
• 5-fluoroisophthalonitrile;3,5-Dicyanofluorobenzene
• AM61999
• AC-9709
• J-517550
• TD1137
• 9R-1378
• CS-W006077
• 5-FLUORO ISOPHTHALONITRILE
• 1,3-dicyano-5-fluorobenzene
• IJOYGTWYIUJJRU-UHFFFAOYSA-N
• 1,3-Benzenedicarbonitrile, 5-fluoro-
• FT-0651223
• MFCD05663831
• SY032433
• DTXSID80382437
• A7153
• AKOS005071453
• SCHEMBL1421650
• 3,5-dicyanofluorobenzene
• +Expand

• MDL： MFCD05663831
• InChIKey： IJOYGTWYIUJJRU-UHFFFAOYSA-N
• Inchi： 1S/C8H3FN2/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3H
• SMILES： C1=C(C=C(C=C1C#N)F)C#N

Computed Properties

• Exact Mass: 146.028026g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 146.028026g/mol
• Monoisotopic Mass: 146.028026g/mol
• Topological Polar Surface Area: 47.6Ų
• Heavy Atom Count: 11
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.56906
• PSA: 47.58000
• Refractive Index: 1.538
• Boiling Point: 229.3℃ at 760 mmHg
• Melting Point: 109-111°C
• Flash Point: 92.5±21.8 °C
• Color/Form: No data available
• Density: 1.3±0.1 g/cm3

5-fluorobenzene-1,3-dicarbonitrile Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Dangerous goods sign： Xi
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning
• HazardClass：IRRITANT

5-fluorobenzene-1,3-dicarbonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%